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Compound of Interest

Compound Name: (Methylsulfamoyl)amine

Cat. No.: B106483 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

(Methylsulfamoyl)amine (CAS No. 72179-84-1), also known as N-methylsulfamide. The

following procedures are intended for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of this compound, thereby minimizing

environmental impact and protecting laboratory personnel.

Hazard Identification and Safety Precautions
(Methylsulfamoyl)amine is classified as a hazardous substance. All personnel handling this

compound must be familiar with its potential hazards and adhere to strict safety protocols.

Hazard Summary:

Hazard Class GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

Specific Target Organ Toxicity H335
May cause respiratory

irritation.
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Personal Protective Equipment (PPE):

Before handling (Methylsulfamoyl)amine, all personnel must be equipped with the following

PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

NIOSH-approved respirator is required.

Quantitative Data
While a comprehensive Safety Data Sheet (SDS) with all physical and chemical properties for

(Methylsulfamoyl)amine is not readily available, the following data has been compiled from

available sources.

Property Value

CAS Number 72179-84-1

Molecular Formula CH₆N₂O₂S

Melting Point 65.5-66.0 °C

Boiling Point 229.0 ± 23.0 °C at 760 mmHg

Spill Management Protocol
In the event of a spill, immediate action is crucial to prevent exposure and environmental

contamination.

Experimental Protocol for Small Spill Cleanup:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area

and ensure the area is well-ventilated.
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Don PPE: Put on all required personal protective equipment.

Containment: For solid spills, carefully sweep up the material to avoid generating dust. For

liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials, such as paper towels.

Collection: Carefully collect the spilled material and absorbent into a designated, labeled

hazardous waste container.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution,

followed by soap and water.

Waste Disposal: The collected waste and all contaminated cleaning materials must be

disposed of as hazardous waste through a licensed disposal facility.

Proper Disposal Procedures
Due to its hazardous nature, (Methylsulfamoyl)amine must not be disposed of in general

laboratory waste or down the drain. All waste containing this compound must be treated as

hazardous waste.

Step-by-Step Disposal Guidance:

Waste Segregation: Collect all waste containing (Methylsulfamoyl)amine, including unused

product, contaminated labware, and spill cleanup materials, in a dedicated and clearly

labeled hazardous waste container. The container must be compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"(Methylsulfamoyl)amine," and the associated hazards (Harmful, Irritant).

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Logical Workflow for (Methylsulfamoyl)amine Waste Management:
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Caption: Waste Management Workflow for (Methylsulfamoyl)amine.
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Environmental and Regulatory Considerations
(Methylsulfamoyl)amine belongs to the broader class of sulfamoyl and sulfonylurea

compounds. Many compounds in this class are recognized for their potential environmental

impact. Improper disposal can lead to contamination of soil and water, posing a risk to aquatic

life and potentially entering the food chain.

All disposal activities must comply with local, state, and federal regulations governing

hazardous waste management. It is the responsibility of the generator to ensure that all waste

is handled and disposed of in accordance with these regulations.

Decontamination of Laboratory Equipment
All laboratory equipment that has come into contact with (Methylsulfamoyl)amine must be

thoroughly decontaminated.

Experimental Protocol for Equipment Decontamination:

Initial Rinse: Rinse the equipment with a suitable solvent in a fume hood. Collect the rinsate

as hazardous waste.

Washing: Wash the equipment with soap and warm water.

Final Rinse: Rinse the equipment thoroughly with deionized water.

Drying: Allow the equipment to air dry completely before reuse or storage.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for the most

complete and accurate information. Your Environmental Health and Safety (EHS) office is the

primary resource for guidance on hazardous waste management.

To cite this document: BenchChem. [Proper Disposal of (Methylsulfamoyl)amine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106483#methylsulfamoyl-amine-proper-disposal-
procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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